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Compound of Interest

Compound Name: 1-Phenyl-1,2-propanedione

Cat. No.: B147261

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
1-Phenyl-1,2-propanedione (CAS No. 579-07-7). The information is intended to guide
laboratory personnel in the safe use of this compound and to provide a framework for
conducting risk assessments.

Hazard Identification and Classification

1-Phenyl-1,2-propanedione is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to
understand these hazards before handling the compound.

GHS Hazard Classification[1][2]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation
Flammable Liquids Category 4 H227: Combustible liquid

Signal Word: Danger[1]
Hazard Pictograms:

ls.alt text

ls.alt text

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Phenyl-1,2-propanedione is
provided below.
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Property

Value

Molecular Formula

CoHsO2[3][4][5]

Molecular Weight 148.16 g/mol [4][5]

Appearance Yellow liquid[6]

Odor Characteristic[6]

Boiling Point 103-105 °C @ 14 mmHg[4][6][7]
Flash Point 84 °C (183.2 °F) - closed cup[4][6][8]
Density 1.101 g/mL at 25 °C[4][7]

Solubility Insoluble in water[6]

Refractive Index

n20/D 1.532[4]

Exposure Controls and Personal Protection

Strict adherence to exposure control measures and the use of appropriate personal protective

equipment (PPE) are mandatory when handling 1-Phenyl-1,2-propanedione.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating

or creating aerosols.[1][3]

o Ensure that eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE):[1][3][6][8]
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PPE Category Specifications

Weatr tightly fitting safety goggles or a face
Eye/Face Protection shield (conforming to EN166 or NIOSH

standards).

Wear chemical-resistant gloves (e.g., nitrile
Skin Protection rubber). Wear a lab coat or other protective

clothing to prevent skin contact.

If ventilation is inadequate or if there is a risk of
Respiratory Protection inhalation, use a NIOSH-approved respirator

with an appropriate cartridge for organic vapors.

Safe Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mists.[1][3]

Wash hands thoroughly after handling.[1][3][6]

Keep away from heat, sparks, and open flames.[3][6]

Do not eat, drink, or smoke in the laboratory.[1][3]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
o Store locked up.[1][3]

» Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

In case of exposure, follow these first aid procedures immediately.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. If experiencing
respiratory symptoms, call a POISON CENTER
or doctor.[1][3][6]

Skin Contact

Remove contaminated clothing immediately.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Get medical

attention if skin irritation or a rash occurs.[1][3]

[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. Get

immediate medical attention.[1][3][6]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Call a POISON CENTER or doctor if
you feel unwell.[1][3][6]

Accidental Release and Firefighting Measures

Accidental Release:

Firefighting:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain the spill with an inert absorbent material (e.g., sand, earth).
Collect the absorbed material into a suitable, closed container for disposal.

Clean the spill area thoroughly with a suitable solvent.

© 2025 BenchChem. All rights reserved.

5/12 Tech Support


https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[1][6]

e Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the
fire.

e Specific Hazards: The product is a combustible liquid.[3][6] Thermal decomposition can
produce irritating gases and vapors, including carbon monoxide and carbon dioxide.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][6]

Toxicological Information

While specific LD50 data for 1-Phenyl-1,2-propanedione is not readily available in the
searched documents, the GHS classification indicates that it is harmful if swallowed or in
contact with skin.[1][3] The primary toxicological concerns are skin and eye irritation, and skin
and respiratory sensitization.[1][3]

Experimental Protocols for Safety Assessment

Standardized test guidelines from the Organisation for Economic Co-operation and
Development (OECD) are used to assess the safety of chemicals. The following are summaries
of relevant protocols.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This test is designed to determine the potential of a substance to cause skin irritation or
corrosion.

Methodology Summary:
o Test Animal: Albino rabbit.[3]
e Procedure:

o A small area of the rabbit's skin is shaved.
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o 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to the shaved area
and covered with a gauze patch.[3]

o The exposure duration is typically 4 hours.[3]

o The patch is removed, and the skin is observed for signs of erythema (redness) and
edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

o Observations may continue for up to 14 days to assess the reversibility of any effects.[3]

» Evaluation: The severity of the skin reactions is scored. If the irritation persists to the end of
the observation period, the substance is considered a skin irritant.[1][3]

OECD Test Guideline 429: Skin Sensitization (Local
Lymph Node Assay - LLNA)

The LLNA is the preferred method for assessing the skin sensitization potential of a chemical.
Methodology Summary:
e Test Animal: Mouse.[9][10][11]

e Principle: The test measures the proliferation of lymphocytes in the lymph nodes draining the
site of application of the test substance. An increased proliferation is indicative of a
sensitization response.[9][10][11]

e Procedure:

o A minimum of three concentrations of the test substance are prepared in a suitable
vehicle.

o The test substance is applied to the dorsal surface of each ear of the mice for three
consecutive days.[9]

o On day 5, a solution of 3H-methyl thymidine is injected intravenously.

o After 5 hours, the mice are euthanized, and the draining auricular lymph nodes are
excised.
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o A single-cell suspension of lymph node cells is prepared, and the incorporation of 3H-
methyl thymidine is measured using a beta-scintillation counter.

o Evaluation: The results are expressed as a Stimulation Index (SI), which is the ratio of the
mean proliferation in the test group to the mean proliferation in the vehicle control group. An
Sl of 3 or greater is considered a positive result for skin sensitization.[10]

Visualized Workflows

The following diagrams illustrate key safety and experimental workflows.
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Emergency Procedures

Safe Handling [P Spill Response
Hazard Assessment Determines required Use Engineering Controls
(Fume Hood)

Provides data for *
Review Safety Data Sheet (SDS) Conduct Risk

’ | __* Exposure Response
Follow Safe Laboratory Practices |> >| (First Aid)

__________________ >

Determines required

Wear Appropriate PPE
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Start: OECD 404 Acute Dermal Irritation Test

Animal Preparation
(Shave skin of albino rabbit)

'

Apply 0.5 mL/0.5 g of
1-Phenyl-1,2-propanedione

l

Cover with gauze patch
(4-hour exposure)

'

Remove patch and
clean the skin

'

Observe for erythema and edema
at 1, 24, 48, 72 hours
(and up to 14 days)

'

Score skin reactions

Classify as irritant or non-irritant

End of Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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